3,4-Bis[(N-4-fluorophenyl)imino]hexane-nickel(II)-dibromide

• IUPAC Name: 3-N,4-N-bis(4-fluorophenyl)hexane-3,4-diimine;dibromonickel
• InChI: InChI=1S/C18H18F2N2.2BrH.Ni/c1-3-17(21-15-9-5-13(19)6-10-15)18(4-2)22-16-11-7-14(20)8-12-16;;;/h5-12H,3-4H2,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key: WQLYQSVVNICIMB-UHFFFAOYSA-L
• Canonical SMILES: CCC(=NC1=CC=C(C=C1)F)C(=NC2=CC=C(C=C2)F)CC.[Ni](Br)Br
• Molecular Formula: C18H18Br2F2N2Ni
• Molecular Weight: 518.8 g/mol

Description

3,4-Bis[(N-4-fluorophenyl)imino]hexane-nickel(II)-dibromide (3,4-Bis-Ni-dibromide) is a novel nickel-containing compound that has been studied for its potential applications in scientific research. The compound is a coordination complex composed of a nickel(II) ion, two bromide ions, and two N-4-fluorophenyliminohexane ligands. The unique structure of the compound has been the focus of numerous studies for its potential applications in various areas of scientific research.

Scientific Research Applications

3,4-Bis-Ni-dibromide has been studied for its potential applications in a variety of scientific research areas. The compound has been used as a catalyst in organic synthesis reactions, as a ligand for the coordination of metal ions, and as a complexing agent for the extraction of metals from aqueous solutions. It has also been studied for its potential use in the preparation of materials for nanotechnology applications, as well as for its potential to act as a drug delivery agent.

Mechanism of Action

The mechanism of action of 3,4-Bis-Ni-dibromide is not well understood. However, it is believed that the compound acts as a ligand for metal ions, forming a coordination complex with the metal ion. This complex can then be used to catalyze various organic synthesis reactions. Additionally, the compound may also act as a complexing agent for the extraction of metals from aqueous solutions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-Bis-Ni-dibromide are not well understood. The compound has not been studied in humans and therefore its effects on the human body are unknown. In animal studies, the compound has been shown to have some toxic effects, but the exact mechanism of action is not known.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,4-Bis-Ni-dibromide in laboratory experiments is its ability to act as a catalyst for organic synthesis reactions. Additionally, the compound can be used as a complexing agent for the extraction of metals from aqueous solutions. The main limitation of the compound is its potential toxicity, which can be a concern when performing experiments with the compound.

Future Directions

There are a number of potential future directions for the study of 3,4-Bis-Ni-dibromide. These include further investigations into the compound's mechanism of action, its potential toxicity, and its potential applications in drug delivery. Additionally, further studies could be conducted to determine the compound's potential uses in nanotechnology applications. Finally, additional research could be conducted to explore the compound's potential applications in the extraction of metals from aqueous solutions.

Synthesis Methods

The synthesis of 3,4-Bis-Ni-dibromide is relatively simple and can be achieved using a variety of methods. The most common method is to react nickel(II) chloride hexahydrate with a solution of N-4-fluorophenyl-iminohexane in dichloromethane. The reaction is then quenched with a solution of silver dibromide in dichloromethane, resulting in the formation of the desired product.